3-Methyl-2-(3-methylcyclohexyl)aniline

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 3-methyl-2-(3-methylcyclohexyl)aniline
• InChI: InChI=1S/C14H21N/c1-10-5-3-7-12(9-10)14-11(2)6-4-8-13(14)15/h4,6,8,10,12H,3,5,7,9,15H2,1-2H3
• InChI Key: FTYWFLHLIGZQKT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)C2=C(C=CC=C2N)C

Description

3-Methyl-2-(3-methylcyclohexyl)aniline is a substituted aniline derivative featuring a methyl group at the 3-position of the aniline ring and a 3-methylcyclohexyl group at the 2-position. This structure combines aromatic and alicyclic components, influencing its physicochemical properties, such as solubility, boiling/melting points, and reactivity. The compound’s applications span pharmaceuticals, agrochemicals, and organic synthesis, where its steric and electronic characteristics are critical .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-2-(3-methylcyclohexyl)aniline can be achieved through several methods. One common approach involves the reaction of 3-methylcyclohexylamine with 3-methylbenzaldehyde under reductive amination conditions. This reaction typically requires a reducing agent such as sodium borohydride or hydrogen gas in the presence of a catalyst like palladium on carbon.

Industrial Production Methods

In an industrial setting, the production of 3-Methyl-2-(3-methylcyclohexyl)aniline may involve the use of continuous flow reactors to ensure efficient mixing and reaction control. The starting materials are fed into the reactor, and the reaction is carried out under controlled temperature and pressure conditions to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-2-(3-methylcyclohexyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction of the nitro group can yield the corresponding amine.

Substitution: Electrophilic aromatic substitution reactions can occur on the aniline ring, leading to the formation of halogenated or alkylated derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are used.

Substitution: Halogenation can be achieved using halogens like chlorine or bromine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated or alkylated aniline derivatives.

Scientific Research Applications

3-Methyl-2-(3-methylcyclohexyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Methyl-2-(3-methylcyclohexyl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Positional Isomers: 4-Methyl-2-(3-methylcyclohexyl)aniline

• Structure : The methyl group on the aniline ring is at the 4-position instead of the 3-position.
• Impact: Symmetry and Packing: The 4-methyl isomer may exhibit higher melting points due to improved molecular symmetry and packing efficiency.

Cyclohexenyl Derivatives: p-Ax-3-methylcyclohexenyl dimethyl aniline

• Structure: Contains a cyclohexenyl (unsaturated) group and dimethylamino substituents.
• Impact :
  • Boiling Point : Lower boiling point (194–196°C at 14 mm Hg) compared to saturated analogs due to reduced molecular weight and weaker van der Waals interactions .
  • Reactivity : The cyclohexenyl group introduces unsaturation, increasing susceptibility to hydrogenation or oxidation reactions.

Benzyl-Substituted Analog: 2-Benzyl-N-(3-methylcyclohexyl)aniline

• Structure : Features a benzyl group instead of a methyl substituent on the cyclohexyl moiety.
• Aromatic Interactions: Enhanced π-π stacking may elevate melting points compared to the target compound .

Electron-Withdrawing Derivatives: 3-Chloro-N-{[2-(trifluoromethoxy)phenyl]methyl}aniline

• Structure : Contains chloro and trifluoromethoxy groups, which are strongly electron-withdrawing.
• Impact :
  • Basicity : Reduced basicity of the aniline nitrogen due to electron-withdrawing effects, altering its reactivity in acid-base reactions.
  • Solubility : Increased hydrophobicity from the trifluoromethoxy group may lower aqueous solubility .

Comparative Data Table

Compound Name	Substituents (Aniline/Cyclohexyl)	Boiling Point (°C/mm Hg)	Melting Point (°C)	Key Properties
3-Methyl-2-(3-methylcyclohexyl)aniline	3-Me (aniline), 3-Me (cyclohexyl)	Not reported	Not reported	Moderate steric hindrance, electron-donating
4-Methyl-2-(3-methylcyclohexyl)aniline	4-Me (aniline), 3-Me (cyclohexyl)	Not reported	Not reported	Higher symmetry, improved packing
p-Ax-3-methylcyclohexenyl dimethyl aniline	Cyclohexenyl, dimethylamino	194–196/14	38	Unsaturated, lower stability
2-Benzyl-N-(3-methylcyclohexyl)aniline	Benzyl (cyclohexyl)	Not reported	Not reported	High steric hindrance, aromatic stacking
3-Chloro-N-{[2-(trifluoromethoxy)phenyl]methyl}aniline	Cl, CF3O	Not reported	Not reported	Low basicity, high hydrophobicity

Key Findings and Implications

Structural Effects :

• Positional Isomerism : The 3-methyl vs. 4-methyl substitution on the aniline ring significantly alters reactivity and physical properties.
• Cyclohexyl vs. Cyclohexenyl : Saturated cyclohexyl groups enhance stability and boiling points compared to unsaturated analogs .

Electronic and Steric Influences :

• Electron-donating methyl groups increase basicity and reactivity in electrophilic substitutions, whereas electron-withdrawing groups (e.g., Cl, CF3O) reduce it .
• Bulky substituents (e.g., benzyl) hinder reaction kinetics but may improve crystallinity .

Synthetic Considerations: Condensation reactions (e.g., with 2-methylcyclohexanone and aniline) are sensitive to substituent positions, as seen in low yields for hindered analogs .

Biological Activity

3-Methyl-2-(3-methylcyclohexyl)aniline, a derivative of aniline, has garnered attention in scientific research due to its potential biological activity. This article explores its biological properties, mechanisms of action, and applications in various fields, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound's structure is characterized by a methyl group and a 3-methylcyclohexyl group attached to the aniline backbone, which influences its chemical reactivity and biological interactions.

Biological Activity

Mechanism of Action
The biological activity of 3-Methyl-2-(3-methylcyclohexyl)aniline is primarily attributed to its interactions with specific enzymes and receptors. It is believed to modulate various biochemical pathways, although the precise molecular targets remain under investigation. Initial studies suggest that it may influence signaling pathways related to cellular metabolism and enzyme activity.

Pharmacological Potential
Research indicates that this compound may serve as a pharmaceutical intermediate, with potential applications in drug development. Its interactions with biomolecules could lead to therapeutic effects against certain diseases.

Case Studies

• Antimicrobial Activity : In a study focusing on the inhibition of MmpL3, a transporter essential for mycobacterial survival, derivatives similar to 3-Methyl-2-(3-methylcyclohexyl)aniline exhibited varying degrees of antimicrobial activity. The findings suggest that structural modifications can enhance efficacy against drug-resistant strains of Mycobacterium .
• Enzyme Interaction Studies : Investigations into the compound's interactions with cytochrome P450 enzymes revealed that it could influence metabolic pathways, potentially leading to altered drug metabolism profiles.

Table 1: Comparison of Biological Activities

Compound	MIC (µg/mL)	Target Enzyme/Pathway	Observations
3-Methyl-2-(3-methylcyclohexyl)aniline	TBD	Unknown	Potential modulator
Similar Aniline Derivative A	0.25	MmpL3	High potency against M. abscessus
Similar Aniline Derivative B	0.50	Cytochrome P450	Moderate inhibition

*MIC = Minimum Inhibitory Concentration; TBD = To Be Determined.

Applications

1. Pharmaceutical Development
The compound is being explored as a potential lead in drug discovery due to its ability to interact with biological targets effectively.

2. Industrial Uses
In addition to its biological applications, 3-Methyl-2-(3-methylcyclohexyl)aniline is utilized in the production of dyes and agrochemicals, showcasing its versatility in various industries.